Cas no 88268-21-7 (Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl-)

Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl- structure
88268-21-7 structure
Product Name:Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl-
CAS No:88268-21-7
MF:C9H13ClN4
MW:212.67932009697
CID:639234
PubChem ID:71409565
Update Time:2025-04-19

Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(4-chloro-1-piperazinyl)-4-methyl-
    • 2-(4-chloropiperazin-1-yl)-4-methylpyrimidine
    • 88268-21-7
    • DTXSID20829311
    • Inchi: 1S/C9H13ClN4/c1-8-2-3-11-9(12-8)13-4-6-14(10)7-5-13/h2-3H,4-7H2,1H3
    • InChI Key: WJUWHJZLHHXWNY-UHFFFAOYSA-N
    • SMILES: ClN1CCN(C2N=CC=C(C)N=2)CC1

Computed Properties

  • Exact Mass: 212.0828741g/mol
  • Monoisotopic Mass: 212.0828741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.3Ų

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